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Technical Whitepaper: Isolation and Characterization of Lathosterol (5α-Cholest-7-en-3β-ol)

Executive Summary Lathosterol (5α-Cholest-7-en-3β-ol) is a critical, yet often overlooked,

intermediate in the cholesterol biosynthesis pathway.[1] Historically named for its "concealed"

nature within cholesterol samples, it serves as the direct precursor to 7-dehydrocholesterol

(provitamin D3).[1] In modern lipidomics, Lathosterol is the gold-standard serum biomarker for

whole-body cholesterol synthesis rates and the diagnostic indicator for Lathosterolosis (SC5D

deficiency).[1] This guide provides a rigorous technical framework for its isolation from

biological matrices, chemical characterization, and metabolic mapping.

Chemical Profile & Physical Properties[2][3][4][5]
The following physicochemical constants are established for high-purity (>98%) Lathosterol.
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Property Specification Notes

IUPAC Name 5α-Cholest-7-en-3β-ol
Distinct from 7-

Dehydrocholesterol (5,7-diene)

CAS Number 80-99-9

Molecular Formula C₂₇H₄₆O

Molecular Weight 386.65 g/mol

Melting Point 122.0 – 127.0 °C
Range depends on crystal

habit (MeOH vs Acetone)

Optical Rotation [α]D +2.9° to +5.9° c=1.0 in Chloroform (20°C)

Solubility Soluble in CHCl₃, Hexane Insoluble in water

Key Spectral Feature m/z 458 (TMS derivative) GC-MS (EI) molecular ion

Historical Context: The "Concealed" Sterol
Contrary to common misconceptions linking it to the sweet pea genus Lathyrus, the name

Lathosterol was coined by Louis Fieser in 1951. Fieser isolated the compound from commercial

cholesterol samples derived from wool fat (lanolin). He named it using the Greek root latho-

(meaning "undetected" or "concealed") because it had persistently co-crystallized with

cholesterol, evading detection by standard purification methods of the era.

Biosynthetic Framework
Lathosterol occupies a pivotal node in the Kandutsch-Russell arm of cholesterol biosynthesis. It

is formed via the isomerization of the

double bond to the

position and is subsequently desaturated at C5 to form the 5,7-diene system.

Key Enzymatic Transformations:

Formation: Zymostenol
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Lathosterol

Enzyme:[1][2][3] Emopamil Binding Protein (Sterol

Isomerase).[1]

Consumption: Lathosterol

7-Dehydrocholesterol[1]

Enzyme:[1][2][3] Sterol C5-Desaturase (SC5DL).[1]
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Figure 1: The metabolic position of Lathosterol within the post-squalene cholesterol

biosynthesis pathway.

Isolation Methodologies
Two distinct protocols are provided: one for preparative isolation from a natural source (Lanolin)

and one for analytical extraction from biological tissue (Mouse Liver).

Protocol A: Preparative Isolation from Lanolin (Wool
Grease)
Objective: To isolate milligram-to-gram quantities of high-purity Lathosterol.[1]

Principle: Lanolin contains ~15% sterols. Since Lathosterol and Cholesterol are structurally

similar, standard crystallization is insufficient. This protocol utilizes Saponification followed by

Urea Complexation (to remove fatty alcohols) and Counter-Current Chromatography (CCC).

Saponification:

Dissolve 10g crude lanolin in 100mL ethanolic KOH (1M).

Reflux at 80°C for 2 hours under N₂ atmosphere (prevents oxidation).

Cool and extract unsaponifiable matter with

-hexane (3 x 100mL).[1]

Wash hexane layer with water until neutral pH; dry over Na₂SO₄ and evaporate.

Urea Complexation (Fatty Alcohol Removal):

Dissolve extract in methanol saturated with urea.

Cool to 4°C overnight. Straight-chain fatty alcohols form crystalline urea inclusion

complexes.[1]

Filter precipitate. The filtrate contains the sterols (Lathosterol, Cholesterol, Lanosterol).
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Purification (CCC or HPLC):

System: Two-phase solvent system:

-Heptane : Acetonitrile : Ethyl Acetate (5:5:1 v/v).[1]

Elution: Lathosterol elutes after Lanosterol but before Cholesterol in normal phase, or

distinct retention in reverse phase C18 (Mobile phase: Methanol/Acetonitrile 90:10).

Crystallization: Recrystallize the Lathosterol fraction from acetone/methanol to yield white

needles (MP 122-124°C).

Protocol B: Analytical Isolation from Mouse Liver
Objective: To quantify Lathosterol as a biomarker of synthesis rate.

Tissue Preparation:

Homogenize 50-100mg liver tissue in 1mL PBS.

Add 10µg 5α-Cholestane or Epicoprostanol as an internal standard (Critical for

quantitation).[1]

Alkaline Hydrolysis:

Add 3mL 90% Ethanolic KOH (0.3M).

Incubate at 60°C for 1 hour.

Extraction:

Add 2mL deionized water and 3mL

-hexane.[1]

Vortex vigorously (2 min) and centrifuge (2000g, 5 min).

Collect upper organic phase. Repeat extraction once.
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Derivatization (TMS Ether Formation):

Evaporate hexane under N₂ stream.

Resuspend residue in 100µL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1%

TMCS.[1]

Incubate at 60°C for 30 minutes.

Analytical Validation
Trustworthiness in lipidomics requires orthogonal validation.

Gas Chromatography-Mass Spectrometry (GC-MS):

Column: DB-5ms or equivalent (5% phenyl methyl siloxane).[1]

Target Ion (TMS Derivative):

Lathosterol-TMS: Molecular ion [M]+ at m/z 458.[1]

Diagnostic Fragment: m/z 255 (Loss of side chain + TMS group).

Differentiation: 7-Dehydrocholesterol-TMS appears at m/z 456 (2 mass units lower due to

extra double bond).[1]

Nuclear Magnetic Resonance (¹H-NMR):

Diagnostic Signal: The vinylic proton at C7 appears as a multiplet at δ 5.15 ppm.

Contrast: Cholesterol (Δ5) has a vinylic proton at δ 5.35 ppm. This shift difference allows

quantification of Lathosterol contamination in Cholesterol samples.

Clinical & Research Significance
Lathosterolosis (SC5D Deficiency): A rare autosomal recessive disorder caused by mutations in

the SC5DL gene.

Mechanism: Failure to convert Lathosterol to 7-DHC.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.wikipedia.org/wiki/Lathosterol
https://en.wikipedia.org/wiki/Lathosterol
https://en.wikipedia.org/wiki/Lathosterol
https://en.wikipedia.org/wiki/Lathosterol
https://en.wikipedia.org/wiki/Lathosterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biochemical Phenotype: Markedly elevated plasma/tissue Lathosterol; low Cholesterol.

Symptoms: Microcephaly, syndactyly, and developmental delay (resembling Smith-Lemli-

Opitz syndrome, but distinct).[1]

Biomarker Utility: Because Lathosterol is a post-squalene intermediate, its ratio to total

cholesterol (

) is the most reliable serum marker for endogenous cholesterol synthesis rates, unaffected by
dietary cholesterol intake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

